N-Pyrazolo[1,5-a]pyridin-2-ylprop-2-enamide

• IUPAC Name: N-pyrazolo[1,5-a]pyridin-2-ylprop-2-enamide
• InChI: InChI=1S/C10H9N3O/c1-2-10(14)11-9-7-8-5-3-4-6-13(8)12-9/h2-7H,1H2,(H,11,12,14)
• InChI Key: GKUSJKZFESSFGI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=NN2C=CC=CC2=C1
• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol

Description

N-Pyrazolo[1,5-a]pyridin-2-ylprop-2-enamide is a derivative of Pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidines are a family of N-heterocyclic compounds that have a significant impact in medicinal chemistry and material science due to their photophysical properties. They form the central core of a variety of more complex chemical compounds including some pharmaceuticals.

Synthesis Analysis

The synthesis of Pyrazolo[1,5-a]pyrimidines has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. An electro-oxidative method for the ring opening of imidazopyridine derivatives has been reported, which offers a sustainable alternative to the existing harsh reaction conditions.

Molecular Structure Analysis

Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The chemical reactions involving Pyrazolo[1,5-a]pyrimidines are diverse. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds. An electro-oxidative method for the ring opening of imidazopyridine derivatives has been reported.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-a]pyrimidines have significant photophysical properties. They have tunable photophysical properties, going from ε = 3320 M −1 cm −1 and ϕF = 0.01 to ε = 20 593 M −1 cm −1 and ϕF = 0.97. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors.

Mechanism of Action

While the specific mechanism of action for N-Pyrazolo[1,5-a]pyridin-2-ylprop-2-enamide is not mentioned in the search results, Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications. They have tunable photophysical properties, in which electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors.

Future Directions

Pyrazolo[1,5-a]pyrimidines have attracted a great deal of attention in material science recently due to their significant photophysical properties. They have potential applications in the field of medicinal chemistry, and their anticancer potential and enzymatic inhibitory activity could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.